Cas no 623143-36-2 ((R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride
• CAS No: 623143-36-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD12757163
• CID: 836573
• PubChem ID: 28799813
• Update Time: 2025-10-29

(R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride
• (1R)-1-(3-methoxyphenyl)propan-1-amine,hydrochloride
• Benzenemethanamine, alpha-ethyl-3-methoxy-, (alphaR)- (9CI)
• (1R)-1-(3-Methoxyphenyl)propylamine hydrochloride
• (1R)-1-(3-METHOXYPHENYL)PROPYLAMINE HCL
• (R)-1-(3-Methoxyphenyl)propan-1-amine
• (1R)-1-(3-METHOXYPHENYL)PROPYLAMINE-HCl
• MRMOMOWBZZIRBU-HNCPQSOCSA-N
• AB0000213
• AX8209555
• ST2402563
• W7434
• Benzenemethanamine, a-ethyl-3-methoxy-, hydrochloride, (aR)-
• CS-0197331
• Y11031
• 623143-36-2
• AKOS015842050
• (1R)-1-(3-METHOXYPHENYL)PROPYLAMINE
• AS-55194
• EN300-5251218
• (I+/-R)-I+/--Ethyl-3-methoxybenzenemethanamine
• DTXSID801273648
• DS-017855
• (1R)-1-(3-methoxyphenyl)propylamine, AldrichCPR
• AKOS006285948
• MFCD08057311
• (1R)-1-(3-METHOXYPHENYL)PROPAN-1-AMINE
• SCHEMBL17976247

• MDL： MFCD12757163
• Inchi： 1S/C10H15NO/c1-3-10(11)8-5-4-6-9(7-8)12-2/h4-7,10H,3,11H2,1-2H3/t10-/m1/s1
• InChI Key： YKOYYTCNJPJMSK-SNVBAGLBSA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H](CC)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride

Comprehensive Guide to (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride (CAS 623143-36-2)

In the realm of chiral amines and pharmaceutical intermediates, (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride (CAS 623143-36-2) stands out as a compound of significant interest. This enantiomerically pure amine derivative is widely utilized in organic synthesis, drug development, and biochemical research. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for laboratory and industrial applications.

The molecular structure of (R)-1-(3-Methoxyphenyl)propan-1-amine features a stereogenic center at the carbon adjacent to the amino group, which is crucial for its biological activity and synthetic utility. The 3-methoxyphenyl moiety contributes to the compound's unique electronic properties and potential interactions with biological targets. Researchers often search for "CAS 623143-36-2 supplier" or "(R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride synthesis" when exploring this compound's applications.

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The compound's physicochemical properties make it particularly interesting for medicinal chemistry applications. With a molecular weight of 215.71 g/mol, the hydrochloride salt of (R)-1-(3-Methoxyphenyl)propan-1-amine typically appears as a white to off-white crystalline powder. Its solubility profile (freely soluble in water and polar organic solvents) facilitates various experimental protocols. Researchers often look for "solubility data for CAS 623143-36-2" or "storage conditions for (R)-1-(3-Methoxyphenyl)propan-1-amine HCl" when planning their studies.

In the context of drug discovery, this chiral amine serves as a valuable scaffold for developing compounds targeting neurological and cardiovascular systems. The 3-methoxy substitution pattern on the aromatic ring is particularly noteworthy, as this structural feature appears in numerous bioactive molecules. Current searches often include terms like "biological activity of (R)-1-(3-Methoxyphenyl)propan-1-amine derivatives" or "structure-activity relationships of methoxyphenylpropan-1-amines".

The synthesis of (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride typically involves asymmetric reduction of the corresponding propan-1-one or resolution of the racemic amine. Advanced methods may employ enzymatic approaches or chiral auxiliaries to achieve high enantiomeric purity. Industrial queries frequently include "large-scale production of CAS 623143-36-2" or "cost-effective synthesis of (R)-1-(3-Methoxyphenyl)propan-1-amine".

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From a regulatory perspective, proper handling and documentation are essential for (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride, though it doesn't fall under controlled substance categories. Researchers often seek information on "safety data for CAS 623143-36-2" and "regulatory status of 3-methoxyphenylpropan-1-amine derivatives" to ensure compliance with laboratory protocols.

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